Cas no 2172237-40-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid
• CAS No: 2172237-40-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6012098
• PubChem ID: 165745298
• Update Time: 2025-06-12

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid
• 2172237-40-8
• EN300-1483359
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-18(15-26(31)30-25-14-8-7-13-23(25)27(32)33)16-29-28(34)35-17-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h3-6,9-12,18,23-25H,2,7-8,13-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WAKZCMSFLXKDCT-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1NC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid (CAS No. 2172237-40-8)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid (CAS No. 2172237-40-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclohexane carboxylic acid moiety, makes it a valuable intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of biologics and targeted therapies.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and personalized healthcare. The Fmoc-protected amino acid derivative, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid, plays a pivotal role in this field. Its chemical stability and compatibility with automated peptide synthesizers have made it a preferred choice for researchers exploring novel drug candidates and biomarkers. Additionally, its application in proteomics and protein engineering has garnered attention, particularly in studies related to enzyme inhibitors and receptor modulators.

The CAS No. 2172237-40-8 compound is also notable for its potential in bioconjugation strategies, where it serves as a linker or spacer in the design of antibody-drug conjugates (ADCs) and nanoparticle-based therapeutics. With the growing focus on cancer immunotherapy and targeted drug delivery, this molecule's ability to facilitate site-specific modifications has become a topic of intense research. Its hydrophobic cyclohexane ring further enhances its utility in improving the pharmacokinetic properties of peptide-based drugs, addressing challenges such as poor bioavailability and rapid degradation.

Another area where 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid shines is in the development of diagnostic tools. Its incorporation into fluorescent probes and imaging agents has opened new avenues for non-invasive disease detection. Researchers are leveraging its Fmoc group for selective labeling, enabling real-time monitoring of cellular processes and molecular interactions. This aligns with the current trend toward theranostics, which combines therapy and diagnostics into a single platform.

From a synthetic chemistry perspective, the compound's multi-functional design allows for versatile modifications, making it a cornerstone in medicinal chemistry projects. Its carboxylic acid terminus provides a convenient handle for further derivatization, while the Fmoc group ensures orthogonal protection during complex peptide assembly. These features are particularly relevant in the context of fragment-based drug discovery, where researchers aim to optimize lead compounds with enhanced binding affinity and selectivity.

As the scientific community continues to explore innovative therapeutic modalities, the importance of high-purity intermediates like CAS No. 2172237-40-8 cannot be overstated. Quality control and analytical characterization of such compounds are critical, with techniques such as HPLC, mass spectrometry, and NMR spectroscopy being routinely employed. This ensures compliance with Good Manufacturing Practices (GMP) and meets the stringent requirements of regulatory agencies.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid represents a cutting-edge tool in modern drug development and biochemical research. Its applications span from peptide therapeutics to diagnostic imaging, reflecting the interdisciplinary nature of today's scientific challenges. With ongoing advancements in biotechnology and material science, this compound is poised to remain at the forefront of innovation in the years to come.